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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Privileged
Scaffold in Modern Drug Discovery

The thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold"
due to its presence in a multitude of biologically active compounds and FDA-approved drugs.
[1] Its unique electronic properties and ability to engage in various non-covalent interactions
make it a highly sought-after heterocyclic motif in the design of novel therapeutics. This guide
focuses on a specific, highly functionalized derivative: 2-(2,6-Difluorophenyl)thiazole-4-
carbaldehyde.

The strategic incorporation of a 2,6-difluorophenyl group at the 2-position and a reactive
carbaldehyde at the 4-position of the thiazole ring creates a molecule of significant interest for
drug discovery. The difluoro substitution can enhance metabolic stability and binding affinity,
while the aldehyde group serves as a versatile synthetic handle for the construction of more
complex molecular architectures through reactions like condensation and reductive amination.
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This document provides an in-depth technical overview of 2-(2,6-Difluorophenyl)thiazole-4-
carbaldehyde, including its chemical identity, physicochemical properties, a detailed synthesis
protocol, and a discussion of its potential applications in the development of new therapeutic
agents, particularly in oncology and infectious diseases.

Chemical Identity and Physicochemical Properties

CAS Number: 1259720-22-7

The physicochemical properties of 2-(2,6-Difluorophenyl)thiazole-4-carbaldehyde are crucial
for its handling, formulation, and biological activity. While specific experimental data for this
compound is not widely published, the following table provides expected properties based on
closely related analogs and computational predictions.

Property Expected Value/Range Notes

Molecular Formula C10HsF2NOS

Molecular Weight 225.22 g/mol

_ _ Based on similar thiazole
Appearance Off-white to yellow solid o
derivatives.
] ] Estimated from related

Melting Point 120-140 °C

compounds.

Soluble in DMSO, DMF, and

. . . Typical for aromatic
Solubility chlorinated solvents. Limited

o heterocyclic compounds.
solubility in alcohols and water.

Aromatic protons (phenyl and N ] )
Specific shifts will depend on

1H NMR thiazole rings), Aldehyde
the solvent.
proton (~9-10 ppm).
Aromatic and thiazole carbons,
13C NMR Aldehyde carbonyl carbon
(~180-190 ppm).
Mass Spectrometry [M+H]* at m/z ~226.0 Expected for ESI-MS.
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Synthesis of 2-(2,6-Difluorophenyl)thiazole-4-
carbaldehyde: The Hantzsch Thiazole Synthesis

The most established and versatile method for the synthesis of the thiazole ring is the
Hantzsch thiazole synthesis, first reported in 1887.[2][3] This reaction typically involves the
condensation of an a-haloketone with a thioamide. For the synthesis of the title compound, a
variation of this classic reaction is employed, starting with 2,6-difluorobenzothioamide and a
suitable a-halo-[3-oxoaldehyde equivalent.

Synthesis Workflow
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Step 1: Thioamide Formation

(2,6-Difluorobenzamide) (Lawesson's ReagenD

luene, Reflux

2,6—Dif|uorobenzothioamida

Step 2: Hantzsch Thiazole Synthesis

2,6-Difluorobenzothioamide G-Bromo—Z—oxopropanaD

Condensation & Cyclizationl

G—(Z,6-Dif|uorophenyl)thiazole—4—carba|dehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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